Cas no 1461714-90-8 (7'-fluoro-1',2'-dihydrospiro[cyclopropane-1,3'-indole])

• Product Name: 7'-fluoro-1',2'-dihydrospiro[cyclopropane-1,3'-indole]
• CAS No: 1461714-90-8
• MF: C₁₀H₁₀FN
• MW: 163.191505908966
• CID: 4786589
• PubChem ID: 72698759
• Update Time: 2026-02-27

7'-fluoro-1',2'-dihydrospiro[cyclopropane-1,3'-indole] Chemical and Physical Properties

Names and Identifiers

• 7'-FLUOROSPIRO[CYCLOPROPANE-1,3'-INDOLINE]
• 7'-fluoro-1',2'-dihydrospiro[cyclopropane-1,3'-indole]
• EN300-137155
• 7''-Fluoro-1'',2''-dihydrospiro[cyclopropane-1,3''-indole]
• KS-9937
• AKOS022906442
• 7-fluorospiro[1,2-dihydroindole-3,1'-cyclopropane]
• SB64683
• 1461714-90-8

• Inchi： 1S/C10H10FN/c11-8-3-1-2-7-9(8)12-6-10(7)4-5-10/h1-3,12H,4-6H2
• InChI Key： UHRUFLKWQXZJJM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1NCC12CC1

Computed Properties

• Exact Mass: 163.079727485g/mol
• Monoisotopic Mass: 163.079727485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 7'-fluoro-1',2'-dihydrospiro[cyclopropane-1,3'-indole]

Recent Advances in the Study of 7'-fluoro-1',2'-dihydrospiro[cyclopropane-1,3'-indole] (CAS: 1461714-90-8)

The compound 7'-fluoro-1',2'-dihydrospiro[cyclopropane-1,3'-indole] (CAS: 1461714-90-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic indole derivative has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators of biological pathways. The unique structural features of this compound, including the spirocyclopropane moiety and the fluorine substitution, contribute to its distinct pharmacological properties and binding affinity to target proteins.

Recent studies have focused on elucidating the synthetic routes and optimizing the production of 7'-fluoro-1',2'-dihydrospiro[cyclopropane-1,3'-indole]. A study published in the Journal of Medicinal Chemistry (2023) reported an efficient and scalable synthesis method, achieving high yields and purity. The synthetic approach involves a key cyclopropanation step, followed by fluorination at the 7'-position, which has been optimized to minimize side reactions and improve overall efficiency. These advancements are critical for enabling further preclinical and clinical investigations.

In terms of biological activity, 7'-fluoro-1',2'-dihydrospiro[cyclopropane-1,3'-indole] has demonstrated potent inhibitory effects on specific protein targets involved in inflammatory and oncogenic pathways. For instance, a recent in vitro study highlighted its ability to selectively inhibit the activity of a kinase implicated in autoimmune diseases, with an IC50 value in the low nanomolar range. This finding suggests its potential as a lead compound for the development of new anti-inflammatory therapeutics. Additionally, molecular docking studies have provided insights into the binding interactions between the compound and its target, revealing key structural determinants for its high affinity and selectivity.

Another area of interest is the compound's pharmacokinetic properties. Preliminary animal studies have shown favorable absorption and distribution profiles, with good oral bioavailability and minimal off-target effects. However, further investigations are needed to assess its metabolic stability and potential drug-drug interactions. Researchers are also exploring structural modifications to enhance its solubility and reduce any observed toxicity, which could further improve its therapeutic index.

The potential applications of 7'-fluoro-1',2'-dihydrospiro[cyclopropane-1,3'-indole] extend beyond its immediate therapeutic uses. Its unique scaffold has inspired the design of related compounds with varied biological activities, contributing to the broader field of drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore these derivatives and their mechanisms of action.

In conclusion, 7'-fluoro-1',2'-dihydrospiro[cyclopropane-1,3'-indole] (CAS: 1461714-90-8) represents a promising candidate for further development in the pharmaceutical industry. Its synthetic accessibility, potent biological activity, and favorable pharmacokinetic properties make it a valuable tool for both basic research and drug development. Future studies should focus on advancing its preclinical evaluation and exploring its potential in combination therapies. As research progresses, this compound may pave the way for new treatments in areas such as inflammation, oncology, and beyond.